Cas no 1806777-99-0 (3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806777-99-0
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4843846
• Update Time: 2025-10-18

3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H5BrF5NO2/c10-2-4-1-5(7(11)12)8(16-6(4)3-17)18-9(13,14)15/h1,3,7H,2H2
• InChI Key： LUGBNSSWHUMCML-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=O)N=C(C(C(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde

Research Briefing on 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806777-99-0)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806777-99-0). This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents targeting complex diseases.

The synthesis and characterization of 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde have been detailed in several recent publications. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key building block in the development of novel pyridine-based inhibitors. The study demonstrated that the bromomethyl group at the 3-position facilitates further functionalization, enabling the introduction of diverse pharmacophores. Meanwhile, the difluoromethyl and trifluoromethoxy groups contribute to enhanced metabolic stability and binding affinity, making this compound particularly valuable for optimizing drug candidates.

In addition to its synthetic utility, recent research has investigated the biological activities of derivatives derived from this compound. A 2024 preprint on bioRxiv reported the evaluation of a series of analogs in cellular assays targeting inflammatory pathways. The results indicated that modifications at the aldehyde moiety could significantly modulate the compound's selectivity and potency. Furthermore, computational studies have provided insights into the binding modes of these derivatives, suggesting potential applications in the treatment of autoimmune disorders and oncology.

Industry reports have also emphasized the growing demand for 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde in contract research organizations (CROs) and pharmaceutical companies. Its commercial availability under CAS: 1806777-99-0 has facilitated its adoption in high-throughput screening campaigns and fragment-based drug design. Analysts predict that the compound's market relevance will continue to rise, driven by its versatility and the expanding pipeline of fluorinated therapeutics.

In conclusion, 3-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a promising scaffold in modern drug discovery. Its unique chemical properties and demonstrated applicability in diverse therapeutic areas underscore its importance in the field. Future research directions may include further optimization of its derivatives and exploration of its mechanisms of action in preclinical models. This briefing underscores the need for continued investment in the development of such advanced intermediates to address unmet medical needs.